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Compound of Interest

Compound Name: 2-(Allylsulfonyl)-4-methylpyridine

Cat. No.: B3028573

In-Depth Technical Guide: 2-(Allylsulfonyl)-4-
methylpyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and, where
available, biological properties of 2-(Allylsulfonyl)-4-methylpyridine. The information is
intended to support research and development activities in the fields of medicinal chemistry,
chemical biology, and drug discovery.

Core Physical and Chemical Properties

2-(Allylsulfonyl)-4-methylpyridine is a pyridine derivative characterized by an allylsulfonyl
group at the 2-position and a methyl group at the 4-position. Its chemical structure and key
identifiers are presented below.

Structure:

Table 1: Physical and Chemical Properties of 2-(Allylsulfonyl)-4-methylpyridine
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Property Value Source
--INVALID-LINK--, --INVALID-
Molecular Formula C9H11NO2S
LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 197.25 g/mol
LINK--
CAS Number 2249891-89-0 --INVALID-LINK--
White to yellow powder or
Appearance --INVALID-LINK--
crystals
Melting Point 116 °C --INVALID-LINK--
_ --INVALID-LINK--, --INVALID-
Purity >98.0% (by HPLC or GC)
LINK--
4-Methyl-2-(2-propen-1-
Synonyms --INVALID-LINK--

ylsulfonyl)pyridine

Table 2: Predicted Mass Spectrometry Data
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Predicted Collision Cross

Adduct m/z .
Section (A2
[M+H]+ 198.05834 139.6
[M+Na]+ 220.04028 149.3
[M-H]- 196.04378 142.6
[M+NHA4]+ 215.08488 158.5
[M+K]+ 236.01422 145.8
[M+H-H20]+ 180.04832 133.7
[M+HCOO]- 242.04926 157.1
[M+CH3COO]- 256.06491 180.7
[M+Na-2H]- 218.02573 144.4
[M]+ 197.05051 142.8
[M]- 197.05161 142.8

Data sourced from
PubChemLite and calculated
using CCSbhase.[1]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2-(Allylsulfonyl)-4-
methylpyridine are not readily available in the public domain. However, based on general
principles of organic synthesis, a plausible synthetic route can be proposed.

Proposed Synthesis Workflow

A potential synthetic pathway for 2-(Allylsulfonyl)-4-methylpyridine could involve the
oxidation of the corresponding sulfide, 2-(allylthio)-4-methylpyridine. This precursor could be
synthesized via a nucleophilic aromatic substitution reaction between 2-chloro-4-methylpyridine
and allyl mercaptan.
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Step 2: Oxidation

Step 1: Nucleophilic Aromatic Substitution

Anhydrous Solvent
(e.g., THF, DMF)

Allyl mercaptan

Solvent
(e.g., DCM, CH3CN)

Oxidizing Agent
(e.g., m-CPBA, Oxone®)

2-(Allylthio)-4-methylpyridine

2-(Allylsulfonyl)-4-methylpyridine

2-(Allylthio)-4-methylpyridine

2-chloro-4-methylpyridine

Click to download full resolution via product page

Proposed Synthesis of 2-(Allylsulfonyl)-4-methylpyridine.

Step 1: Synthesis of 2-(Allylthio)-4-methylpyridine (Hypothetical Protocol)

» To a solution of 2-chloro-4-methylpyridine (1.0 eq) in an anhydrous solvent such as
tetrahydrofuran (THF) or dimethylformamide (DMF), add a suitable base, for example,
sodium hydride (1.1 eq), at 0 °C under an inert atmosphere.

¢ Stir the mixture for 15-30 minutes at 0 °C.
o Add allyl mercaptan (1.2 eq) dropwise to the reaction mixture.

» Allow the reaction to warm to room temperature and stir for several hours, monitoring the
progress by thin-layer chromatography (TLC).
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e Upon completion, quench the reaction with a saturated aqueous solution of ammonium
chloride.

» Extract the aqueous layer with an organic solvent such as ethyl acetate.

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

o Purify the crude product by column chromatography on silica gel to yield 2-(allylthio)-4-
methylpyridine.

Step 2: Oxidation to 2-(Allylsulfonyl)-4-methylpyridine (Hypothetical Protocol)

o Dissolve 2-(allylthio)-4-methylpyridine (1.0 eq) in a suitable solvent like dichloromethane
(DCM) or acetonitrile.

e Cool the solution to 0 °C in an ice bath.

e Add an oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA) (2.2 eq) or
Oxone® (2.2 eq), portion-wise to the solution, maintaining the temperature at 0 °C.

« Stir the reaction mixture at room temperature for several hours, monitoring by TLC.

e Once the reaction is complete, wash the mixture with a saturated aqueous solution of
sodium bicarbonate to neutralize the excess acid.

o Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and
concentrate in vacuo.

 Purify the resulting solid by recrystallization or column chromatography to obtain pure 2-
(Allylsulfonyl)-4-methylpyridine.

Analytical Characterization Workflow

The identity and purity of the synthesized 2-(Allylsulfonyl)-4-methylpyridine would be
confirmed using a standard battery of analytical techniques.
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Analytical workflow for compound characterization.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information detailing the biological activity or the
signaling pathways modulated by 2-(Allylsulfonyl)-4-methylpyridine. The presence of the
pyridine ring, a common scaffold in many biologically active compounds, suggests potential for
various pharmacological activities. The allylsulfonyl group may also contribute to its biological
profile, potentially acting as a Michael acceptor or influencing the compound's pharmacokinetic
properties.

Given the lack of specific data, any discussion of its mechanism of action would be purely
speculative. Further research, including in vitro and in vivo screening, is necessary to elucidate
the biological effects of this compound.

Conclusion

2-(Allylsulfonyl)-4-methylpyridine is a readily characterizable small molecule with potential
for further investigation in drug discovery and development. While its physical and chemical
properties are partially documented, a significant gap exists in the understanding of its
synthesis and biological activity. The proposed synthetic and analytical workflows provide a
starting point for researchers interested in exploring the potential of this compound. Future
studies are warranted to uncover its pharmacological profile and potential therapeutic
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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